![molecular formula C10H11N3S B1269622 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol CAS No. 51291-31-7](/img/structure/B1269622.png)
5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol
Overview
Description
5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol (TMT) is a thiol-containing triazole derivative that has been widely studied due to its potential applications in various scientific fields. TMT is a synthetic compound that has been widely used in research due to its unique properties and potential applications in the fields of medicinal chemistry, biochemistry, and pharmacology. TMT has been found to have a wide range of biological activities, including antioxidant, anti-inflammatory, and antineoplastic effects. TMT has also been studied for its potential use in drug delivery, as well as its ability to inhibit protein-protein interactions.
Scientific Research Applications
DNA Methylation Inhibition
5-Benzyl-4-methyl-4H-1,2,4-triazole-3-thiol derivatives have been synthesized with benzylsulfanylethyl groups and studied for their anti-tumor activity, specifically for their effect on tumor DNA methylation levels. These derivatives show promise in the area of cancer research and treatment (Hovsepyan et al., 2018).
Corrosion Inhibition
This compound and its derivatives have been investigated for their role in corrosion inhibition. A study on benzimidazole derivatives, including triazole-thiol compounds, demonstrated their effectiveness in protecting mild steel against corrosion in acidic environments, suggesting industrial applications (Yadav et al., 2013).
Synthesis of Novel Heterocycles
Research has focused on synthesizing new heterocycles using 3-benzyl-4H-1,2,4-triazole-5-thiol as a starting material. These studies explore the creation of various ring systems and heterocycles, which could have implications in the development of new pharmaceuticals or materials (Sarhan et al., 2008).
Crystal Structure Analysis
There has been an emphasis on understanding the crystal structure of triazole-thiol derivatives. Such studies are crucial in materials science and chemistry for predicting and explaining the properties of these compounds (Xu et al., 2006).
Antimicrobial Activity
Several derivatives of this compound have been synthesized and evaluated for their antimicrobial and antitubercular activities. This suggests potential applications in developing new antimicrobial agents (Dave et al., 2007).
Electrochemical Studies
The electrochemical behavior of this compound has been studied using voltammetry techniques. These studies are significant for understanding the redox properties of these compounds, which could have implications in electrochemistry and sensor development (Dilgin et al., 2007).
Safety and Hazards
Mechanism of Action
Mode of Action
It is known that triazole derivatives exhibit various biological activities, including anti-inflammatory, antiviral, analgesic, antimicrobial, anticonvulsant, and antidepressant effects . These effects are usually explored by various tests, such as the forced swim test .
Biochemical Pathways
It is known that 1,2,4-triazole derivatives have been extensively employed in agriculture, suggesting that they may interact with biochemical pathways related to plant growth and development .
Result of Action
Given the known activities of triazole derivatives, it is possible that this compound may have anti-inflammatory, antiviral, analgesic, antimicrobial, anticonvulsant, and antidepressant effects .
Action Environment
It is known that triazole derivatives have been extensively used in agriculture, suggesting that they may be stable and effective in various environmental conditions .
Biochemical Analysis
Biochemical Properties
5-Benzyl-4-methyl-4H-1,2,4-triazole-3-thiol plays a crucial role in biochemical reactions due to its ability to interact with enzymes, proteins, and other biomolecules. This compound has been shown to inhibit certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine . Additionally, this compound can bind to proteins, altering their conformation and function. These interactions are primarily driven by the thiol group, which can form covalent bonds with cysteine residues in proteins, leading to enzyme inhibition or activation.
Cellular Effects
The effects of this compound on various cell types and cellular processes are profound. This compound has been observed to influence cell signaling pathways, particularly those involving reactive oxygen species (ROS) and nitric oxide (NO) production . By modulating these pathways, this compound can affect gene expression and cellular metabolism. For instance, it has been shown to upregulate the expression of antioxidant enzymes, thereby enhancing the cell’s ability to combat oxidative stress.
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. One key mechanism is the inhibition of enzyme activity by binding to the active site of the enzyme. This binding is often facilitated by the thiol group, which can form a covalent bond with the enzyme’s active site residues . Additionally, this compound can modulate gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in the transcriptional activity of specific genes.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been shown to change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have demonstrated that this compound remains stable under physiological conditions for extended periods, allowing for sustained biological activity . Prolonged exposure to this compound can lead to cellular adaptation, resulting in altered responses over time.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, this compound has been shown to exhibit beneficial effects, such as enhanced antioxidant activity and improved cellular function . At higher doses, this compound can induce toxic effects, including oxidative stress and cellular damage. These threshold effects highlight the importance of dosage optimization in therapeutic applications.
Metabolic Pathways
This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. One notable pathway is the glutathione pathway, where this compound can modulate the levels of glutathione, a critical antioxidant in cells . By influencing glutathione metabolism, this compound can affect the overall redox balance within cells, impacting cellular health and function.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. This compound can be actively transported into cells via membrane transporters, where it accumulates in specific cellular compartments . The distribution of this compound within tissues is influenced by its binding affinity to plasma proteins, which can affect its bioavailability and therapeutic efficacy.
Subcellular Localization
The subcellular localization of this compound is crucial for its activity and function. This compound has been found to localize in the cytoplasm and mitochondria, where it can exert its effects on cellular metabolism and signaling pathways . The presence of targeting signals or post-translational modifications can direct this compound to specific organelles, enhancing its biological activity.
Properties
IUPAC Name |
3-benzyl-4-methyl-1H-1,2,4-triazole-5-thione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3S/c1-13-9(11-12-10(13)14)7-8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,12,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJOLNPWSILTXMX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NNC1=S)CC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70353717 | |
Record name | 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70353717 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
51291-31-7 | |
Record name | 5-benzyl-4-methyl-4H-1,2,4-triazole-3-thiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70353717 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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